Cas no 2228593-23-3 (3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid)

• Product Name: 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid
• CAS No: 2228593-23-3
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 5927376
• PubChem ID: 165791156
• Update Time: 2025-06-09

3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1762057
• 2228593-23-3
• 3-amino-2-(3,5-difluoropyridin-4-yl)propanoic acid
• 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid

• Inchi： 1S/C8H8F2N2O2/c9-5-2-12-3-6(10)7(5)4(1-11)8(13)14/h2-4H,1,11H2,(H,13,14)
• InChI Key： PXIZRKVBGWBAPQ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C(=O)O)CN)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid

Introduction to 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid (CAS No: 2228593-23-3)

3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid, identified by the CAS number 2228593-23-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both amino and carboxylic acid functional groups, coupled with a unique pyridine core structure. The structural features of 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid make it a promising candidate for further exploration in drug discovery and molecular engineering.

The molecular framework of this compound incorporates a propanoic acid backbone, which is a common motif in many bioactive molecules. The presence of an amino group at the second carbon position enhances its potential as a building block for more complex structures. Additionally, the substitution pattern on the pyridine ring, specifically the 3,5-difluoro group at the third and fifth positions and a 4-yl substituent at the fourth position, introduces electronic and steric effects that can influence its interactions with biological targets. These features make 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atoms in 3,5-difluoropyridine contribute to these properties by increasing lipophilicity and reducing rotation around the C-F bonds. This structural feature is particularly valuable in medicinal chemistry, where small modifications can significantly impact pharmacokinetic profiles. The synthesis of 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid is its potential application in the development of novel therapeutic agents. The combination of an amino group and a carboxylic acid moiety allows for easy conjugation with other functional groups, making it suitable for peptidomimetic design and protein targeting strategies. Furthermore, the pyridine core is a well-known pharmacophore in many drugs used to treat various diseases, including infectious diseases and cancer. The unique substitution pattern on this core structure may lead to compounds with novel mechanisms of action.

Recent studies have highlighted the importance of fluorinated pyridines in antiviral and anticancer drug development. For instance, fluorinated pyridine derivatives have been shown to exhibit potent inhibitory effects against viral proteases and kinases. The structural features of 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid align well with these findings, suggesting that it could be used to develop new antiviral agents or inhibitors targeting specific disease pathways. Additionally, its ability to form stable complexes with metal ions may open up avenues for metallodrug development.

The synthesis of 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid typically involves palladium-catalyzed cross-coupling reactions between halogenated pyridines and appropriate alkynes or alkenes. These reactions are highly efficient and allow for the introduction of complex substituents into the pyridine ring with high precision. Post-synthetic modifications can further tailor the properties of this compound for specific applications. For example, esterification or amidation of the carboxylic acid group can enhance its solubility or stability under certain conditions.

In conclusion, 3-Amino-2-(3,5-difluoropyridin-4-yl)propanoic acid (CAS No: 2228593-23-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its versatility as a synthetic intermediate makes it valuable for designing novel therapeutic agents targeting various diseases. As research in fluorinated heterocycles continues to evolve, compounds like 3-Amino-2-(3,5-difluoropyridin-4-ylopropanoic acid) are expected to play an increasingly important role in next-generation drug discovery efforts.